2-(ethylamino)-N-[3-(4-pyridinyl)propyl]-5-pyrimidinecarboxamide

• IUPAC Name: 2-(ethylamino)-N-(3-pyridin-4-ylpropyl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C15H19N5O/c1-2-17-15-19-10-13(11-20-15)14(21)18-7-3-4-12-5-8-16-9-6-12/h5-6,8-11H,2-4,7H2,1H3,(H,18,21)(H,17,19,20)
• InChI Key: UYUICJKGQYCJCA-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=N1)C(=O)NCCCC2=CC=NC=C2
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

Pyrimidine derivatives are an important class of heterocyclic compounds, showing a wide range of biological activities. They play a crucial role in medicinal chemistry and drug development due to their structural similarity to DNA and RNA bases.

Synthesis Analysis

The synthesis of pyrimidine derivatives can involve condensation reactions of various precursors. For instance, the condensation of ethyl 2-alkylacetoacetates with N,N-diethylguanidine has been described for the synthesis of novel 2-diethylamino-6-methyl-4(3H)-pyrimidinones, showcasing a method for creating pyrimidine derivatives with potential pharmaceutical significance (Craciun et al., 1998).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives often includes various substituents that can influence their biological activity and interaction with biological targets. Studies involving crystal structure analysis, such as the work on 2-amino-4-chloro-5-formyl-6-[methyl(2-methylphenyl)amino]pyrimidine, provide insight into the spatial arrangement and potential reactivity of these molecules (Trilleras et al., 2009).